Cas no 121652-86-6 ((R)-2-Amino-1-(3-chlorophenyl)ethanol)
121652-86-6 structure
(R)-2-Amino-1-(3-chlorophenyl)ethanol Properties
Names and Identifiers
-
- (R)-2-Amino-1-(3-chlorophenyl)ethanol
- 1-(2-AMINOPHENYL)ETHANONE HYDROCHLORIDE
- Benzenemethanol, a-(aminomethyl)-3-chloro-, (aR)-
- (1R)-2-amino-1-(3-chlorophenyl)ethanol
- (2R)-2-(3-chlorophenyl)-2-hydroxyethylamine
- (R)-(-)-2,10,11-trihydroxy-N-propylnoraporphine hydrobromide
- (R)-(-)-2-amino-1-(3-chlorophenyl)ethanol
- (R)-2-(3-Chlorophenyl)-2-hydroxyethylamine
- (R)-2-hydroxy-N-n-propyl-norapomorphine hydrobromide
- (R)-safinamide
- AC1L1JFL
- CTK6E4811
- N-n-propyl-2,10,11-trih
- R-2-(3-chlorophenyl)-2-hydroxyethyl amine
- SureCN1325958
- (R)-1-(3-CHLOROPHENYL)-1-HYDROXY-2-AMINOETHANE
- á-(aminomethyl)-3-chloro-,(aR)-
- Benzenemethanol,
- Benzenemethanol,|á-(aminomethyl)-3-chloro-,(aR)-
- (R)-2-Amino-1-(3-chloro-phenyl)-ethanol
- STJIXOUDTUPEEL-QMMMGPOBSA-N
- Benzenemethanol, alpha-(aminomethyl)-3-chloro-, (alphaR)-
- EN300-201244
- (2r)-2-(3-chloro-phenyl)2-hydroxyethanamine
- 121652-86-6
- AKOS006271742
- (R)-2-Amino-1-(3-chlorophenyl)ethan-1-ol
- CS-0269102
- CHEMBL4527167
- (R)-1-(3-Chloro-phenyl)-1-hydroxy-2-aminoethane
- (1R)-2-amino-1-(3-chlorophenyl)ethan-1-ol
- Y10333
- (1R)-2-amino-1-(3-chloro-phenyl)-ethanol
- SCHEMBL3489554
- (R)-2-amino-1-(3-chlorophenyl) ethanol
- MFCD01075027
- +Expand
-
- MFCD01075027
- STJIXOUDTUPEEL-QMMMGPOBSA-N
- InChI=1S/C8H10ClNO/c9-7-3-1-2-6(4-7)8(11)5-10/h1-4,8,11H,5,10H2/t8-/m0/s1
- C1=CC(=CC(=C1)Cl)[C@H](CN)O
Computed Properties
- 171.0450916g/mol
- 2
- 2
- 2
- 171.0450916g/mol
- 11
- 121
- 0
- 1
- 0
- 0
- 0
- 1
- 0.8
- 46.2Ų
Experimental Properties
- 2.03240
- 46.25000
- 319.8 °C at 760 mmHg
- 147.2 °C
- 1.26
(R)-2-Amino-1-(3-chlorophenyl)ethanol Price
(R)-2-Amino-1-(3-chlorophenyl)ethanol Related Literature
-
Maja Krstic,Marija Stojadinovic,Katarina Smiljanic,Dragana Stanic-Vucinic,Tanja Cirkovic Velickovic RSC Adv., 2015,5, 3260-3268
-
Tejender S. Thakur,Michael T. Kirchner,Dieter Bläser,Roland Boese,Gautam R. Desiraju CrystEngComm, 2010,12, 2079-2085
-
Wenjing Zhang,Daichi Kozawa,Yuhei Miyauchi,Kazunari Matsuda Nanoscale, 2017,9, 6674-6679
-
Xueyan Zhang,Xiangzhu Chen,Yuanyuan Zhang,Gui Gao,Xiaoqian Huang,Shicong Hou,Xiaodong Ma New J. Chem., 2019,43, 11887-11892
-
Shuntaro Takahashi Chem. Soc. Rev., 2020,49, 8439-8468
-
Lynda J. Hayton,Brynmor Mile,Peter L. Timms Phys. Chem. Chem. Phys., 2002,4, 5739-5743
-
Yanbin Shen,Steinar Birgisson,Bo B. Iversen J. Mater. Chem. A, 2016,4, 12281-12288
121652-86-6 ((R)-2-Amino-1-(3-chlorophenyl)ethanol) Related Products
- 110-40-7(Diethyl decanedioate)
- 460-73-1(1,1,1,3,3-Pentafluoropropane)
- 70-78-0(3-Iodo-L-tyrosine)
- 2887-72-1(3',5'-Dibromo-4’-hydroxyacetophenone)
- 514-78-3(canthaxanthin)
- 84-86-6(4-Amino-1-naphthalenesulfonic Acid)
- 76-02-8(trichloroacetyl chloride)
- 58-71-9(Cephalothin sodium)
- 2835-96-3(4-Amino-2-methylphenol)
- 351-54-2(3-Fluoro-4-methoxybenzaldehyde)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:121652-86-6)(R)-2-Amino-1-(3-chlorophenyl)ethanol
99%/99%/99%/99%/99%
1g/5g/500mg/250mg/100mg
546.0/2183.0/328.0/217.0/163.0